1-(2-Amino-2-oxoethyl)-4-carboxypyridin-1-ium perchlorate

• CAS No.: 90219-69-5
• Molecular Formula: C8H9ClN2O7
• Molecular Weight: 280.62 g/mol
• IUPAC Name: 1-(2-amino-2-oxoethyl)pyridin-1-ium-4-carboxylic acid;perchlorate
• InChI: InChI=1S/C8H8N2O3.ClHO4/c9-7(11)5-10-3-1-6(2-4-10)8(12)13;2-1(3,4)5/h1-4H,5H2,(H2-,9,11,12,13);(H,2,3,4,5)
• InChI Key: VEOWYDLMTUROJL-UHFFFAOYSA-N
• Canonical SMILES: C1=C[N+](=CC=C1C(=O)O)CC(=O)N.[O-]Cl(=O)(=O)=O

Description

1-(2-Amino-2-oxoethyl)-4-carboxypyridin-1-ium perchlorate is a chemical compound with a unique structure that includes a pyridinium ring substituted with an amino-oxoethyl group and a carboxyl group

Preparation Methods

The synthesis of 1-(2-Amino-2-oxoethyl)-4-carboxypyridin-1-ium perchlorate involves several steps. One common method includes the reaction of 4-carboxypyridine with 2-amino-2-oxoethyl chloride in the presence of a base to form the desired product. The reaction conditions typically involve moderate temperatures and the use of solvents such as ethanol or methanol . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-(2-Amino-2-oxoethyl)-4-carboxypyridin-1-ium perchlorate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield amino derivatives.

Substitution: Nucleophilic substitution reactions can occur at the amino group, leading to the formation of various substituted products

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and alcohols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(2-Amino-2-oxoethyl)-4-carboxypyridin-1-ium perchlorate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases

Mechanism of Action

The mechanism of action of 1-(2-Amino-2-oxoethyl)-4-carboxypyridin-1-ium perchlorate involves its interaction with specific molecular targets. The amino-oxoethyl group can form hydrogen bonds with biological molecules, influencing their activity. The carboxyl group may also participate in ionic interactions, further modulating the compound’s effects .

Comparison with Similar Compounds

1-(2-Amino-2-oxoethyl)-4-carboxypyridin-1-ium perchlorate can be compared with similar compounds such as:

4-(2-Amino-2-oxoethyl)-2,2,6,6-tetramethylpiperidine-1-yloxyl: This compound has a similar amino-oxoethyl group but differs in the ring structure, leading to different chemical and biological properties.

1-(2-Amino-2-oxoethyl)-3-piperidinecarboxylic acid hydrate: Another similar compound with a piperidine ring instead of a pyridinium ring, which affects its reactivity and applications.